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Compound of Interest

Compound Name: Demissine

Cat. No.: B1217456

Get Quote

A comprehensive review of the toxicological profiles of the steroidal alkaloids demissine and α-

solanine, offering a comparative analysis of their acute toxicity, mechanisms of action, and the

experimental methodologies used for their evaluation.

Introduction
Demissine and α-solanine are naturally occurring steroidal glycoalkaloids found in plants of the

Solanaceae family, most notably in potatoes (Solanum tuberosum). While structurally related,

these compounds exhibit differences in their toxicological properties. This guide provides a

comparative analysis of their toxicity, summarizing key data and outlining experimental

protocols to assist researchers, scientists, and drug development professionals in their work

with these compounds.

Comparative Toxicity Data
A critical aspect of toxicological assessment is the determination of the median lethal dose

(LD50), which is the dose required to be fatal to 50% of a tested population. While extensive

data is available for α-solanine, specific LD50 values for demissine are not as readily

documented in publicly available literature. However, information on its aglycone, demissidine,

provides some insight into its potential toxicity.
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Compound Test Animal
Route of
Administration

LD50 Citation

α-Solanine Mouse Intraperitoneal 32.3 mg/kg [1]

Rat Oral 590 mg/kg [1]

Rabbit Intraperitoneal <20 mg/kg [1]

Demissidine

(Aglycone of

Demissine)

Not Specified Oral

Harmful if

swallowed

(Acute Tox. 4)

[2][3]

Note: The classification of demissidine as "Harmful if swallowed" indicates a degree of oral

toxicity, though a precise LD50 value is not provided in the available sources. It is important to

note that the toxicity of the glycoalkaloid (demissine) may differ from its aglycone

(demissidine).

Mechanisms of Toxicity
Both demissine and α-solanine are thought to exert their toxic effects through several

mechanisms, primarily involving the disruption of cellular functions.

Cholinesterase Inhibition
A primary mechanism of toxicity for many glycoalkaloids is the inhibition of cholinesterase

enzymes, particularly acetylcholinesterase (AChE).[4][5][6][7][8] AChE is crucial for the

breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme leads to an

accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic

receptors and a range of neurological and physiological symptoms. While this mechanism is

well-established for α-solanine, specific studies detailing the cholinesterase inhibitory activity of

demissine are limited.

Cell Membrane Disruption
Glycoalkaloids can interact with and disrupt the integrity of cell membranes.[9][10][11][12][13]

This is often attributed to their ability to intercalate into the lipid bilayer, leading to increased

membrane permeability, loss of essential ions and molecules, and ultimately cell lysis. This
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membrane-disrupting activity contributes to the gastrointestinal symptoms often observed in

cases of glycoalkaloid poisoning.

The following diagram illustrates the proposed signaling pathway for α-solanine-induced

cytotoxicity, which may share similarities with the mechanism of demissine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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